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Compound of Interest

Compound Name: 1-Benzoylpyrrolidine

Cat. No.: B181117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 1-
benzoylpyrrolidine, a key chemical intermediate in the synthesis of various pharmaceutical
compounds. This document presents detailed information on its Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols
utilized for their acquisition.

Core Spectral Data

The following sections summarize the key spectral data for 1-benzoylpyrrolidine, presented in
a clear and structured format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. The H and 3C NMR data for 1-benzoylpyrrolidine
are presented below.

IH NMR Spectral Data
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Chemical Shift L Coupling Number of .
(5) ppm Multiplicity Constant (J) T Assighment
Hz
7.42 -7.35 m 5H Aromatic (CeHs)
3.63 t 6.8 2H N-CHz (a to N)
3.44 t 6.6 2H N-CH: (a to N)
1.95-1.83 m 4H -CH2-CHa-
13C NMR Spectral Data
Chemical Shift (8) ppm Assighment
170.1 C=0 (Amide)
136.9 Aromatic (Quaternary C)
129.5 Aromatic (CH)
128.2 Aromatic (CH)
126.9 Aromatic (CH)
49.3 N-CHz (a to N)
46.2 N-CHz (a to N)
26.2 -CHa2-
24.3 -CH2-

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The characteristic IR absorption bands for 1-

benzoylpyrrolidine are tabulated below.
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Wavenumber (cm~?) Intensity Assignment

3059 Weak Aromatic C-H Stretch
2972, 2874 Medium Aliphatic C-H Stretch
1634 Strong C=0 Stretch (Amide)
1599, 1496, 1447 Medium Aromatic C=C Stretch
1429 Medium CHz2 Bend

Aromatic C-H Bend (out-of-
700, 631 Strong
plane)

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. The major fragments observed in the mass spectrum of 1-
benzoylpyrrolidine are listed below.

Mass-to-Charge Ratio

(miz) Relative Intensity (%) Assignment
miz

olecular lon
175 40 [M]* (Molecular lon)

6Hs enzoyl Cation

105 100 [CeHsCO]* (B yl Cation)
77 35 [CeHs]* (Phenyl Cation)
70 95 [CaHsN]* (Pyrrolidinyl Cation)

Experimental Protocols

The following sections detail the methodologies employed for the acquisition of the spectral
data presented in this guide.

NMR Spectroscopy

1H and 3C NMR spectra were recorded on a 400 MHz spectrometer. The sample was prepared
by dissolving approximately 10 mg of 1-benzoylpyrrolidine in 0.5 mL of deuterated chloroform
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(CDCls), which also served as the internal standard (*H: & 7.26 ppm; 3C: d 77.16 ppm). The
spectra were acquired at room temperature. For *H NMR, 16 scans were accumulated, and for
13C NMR, 1024 scans were accumulated.

IR Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrometer
equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the neat
liquid sample was placed directly onto the ATR crystal. The spectrum was recorded in the
range of 4000-400 cm~1 with a resolution of 4 cm~1. A background spectrum of the clean ATR
crystal was recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry

The mass spectrum was recorded on a Gas Chromatography-Mass Spectrometry (GC-MS)
system. The sample was introduced into the mass spectrometer via the GC inlet. The GC was
equipped with a 30 m x 0.25 mm capillary column with a 0.25 pm film thickness. Helium was
used as the carrier gas. The mass spectrometer was operated in electron ionization (EI) mode
at 70 eV. The ion source temperature was maintained at 230 °C, and the quadrupole mass

analyzer was scanned from m/z 40 to 500.

Visualization of Experimental Workflow

The general workflow for obtaining and analyzing the spectral data of a chemical compound
like 1-benzoylpyrrolidine is illustrated in the diagram below.
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Data Processing & Interpretation

Process NMR Data
(Chemical Shifts, Coupling Constants)

cccccccc

Pr MS Data
(m/z Values, Fragmentation)

Click to download full resolution via product page

A generalized workflow for the synthesis, purification, and spectral analysis of 1-
benzoylpyrrolidine.

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectral Data of 1-
Benzoylpyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b181117#1-benzoylpyrrolidine-spectral-data-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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